Cas no 2969477-87-8 (1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol)

• Product Name: 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol
• CAS No: 2969477-87-8
• MF: C₁₄H₂₀BrFO₂
• MW: 319.209807395935
• CID: 6797034
• PubChem ID: 171366317
• Update Time: 2025-10-20

1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2969477-87-8
• 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol

• Inchi： 1S/C14H20BrFO2/c1-4-9(5-2)14(17)12-10(15)7-8-11(13(12)16)18-6-3/h7-9,14,17H,4-6H2,1-3H3
• InChI Key： SJRWOZPYSOKGKT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C(CC)CC)O)F)OCC

Computed Properties

• Exact Mass: 318.06307g/mol
• Monoisotopic Mass: 318.06307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol

Professional Introduction to 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol (CAS No. 2969477-87-8)

1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2969477-87-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a bromo substituent, an ethoxy group, and a fluorine atom, which contribute to its distinctive chemical behavior and potential biological activity.

The synthesis and characterization of 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol have been the focus of numerous research studies aimed at understanding its pharmacological profile. The presence of the bromo group at the 6-position of the phenyl ring enhances its reactivity, making it a valuable intermediate in the construction of more complex molecular architectures. Additionally, the ethoxy and fluorine substituents introduce additional layers of functionality that can influence both the metabolic stability and binding affinity of the compound.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage fluorinated aromatic compounds due to their enhanced bioavailability and metabolic resistance. The incorporation of a fluorine atom in 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol aligns with this trend, as fluorine-containing molecules have demonstrated efficacy in various therapeutic areas, including oncology and anti-inflammatory treatments. The ethoxy group further contributes to the compound's versatility by allowing for further derivatization and optimization.

The potential applications of 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol extend beyond simple intermediates in drug synthesis. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, its structural motif resembles known pharmacophores found in drugs targeting neurological disorders and cancer pathways. The bromo substituent, in particular, has been explored as a handle for selective modifications, enabling researchers to fine-tune the compound's interactions with biological targets.

The synthetic route to 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol involves a series of well-established organic transformations, including Suzuki-Miyaura cross-coupling reactions, nucleophilic substitutions, and Grignard additions. These methodologies ensure high yields and purity, making the compound suitable for both laboratory-scale investigations and larger-scale preparations. The robustness of the synthetic process underscores its feasibility for industrial applications in pharmaceutical manufacturing.

In terms of physicochemical properties, 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-ethylbutan-1-ol exhibits characteristics that are favorable for drug-like molecules. Its molecular weight and lipophilicity profile suggest good membrane permeability, which is crucial for oral bioavailability. Additionally, preliminary solubility studies indicate moderate water solubility, facilitating formulation development for various delivery systems.

The growing body of research on structurally related compounds has provided valuable insights into the potential therapeutic benefits of molecules like 1-(6-Bromo-3-ethoxy-2-fluorophenyl)-2-propylbutanediol. These studies often highlight the importance of fine-tuning substituent patterns to achieve optimal pharmacological outcomes. The presence of both bromo and ethoxy groups in our target compound offers a unique combination that may confer advantages over existing treatments by improving target specificity or reducing side effects.

The role of computational chemistry in optimizing such compounds cannot be overstated. Advanced modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and potential toxicities with increasing accuracy. By leveraging these tools alongside experimental data, scientists can accelerate the development process for 1-(6-Bromo-benzeneacetic acid ethyl ester)-3-methylpentanone-derived drug candidates.

Economic considerations also play a significant role in the adoption of new pharmaceutical entities like this one. The cost-effectiveness of synthesizing complex molecules must be balanced against their potential market value once approved for clinical use. Fortunately, many modern synthetic strategies allow for efficient production at scales suitable for commercialization without compromising purity or yield.

The regulatory landscape surrounding novel drug candidates presents another layer to consider when evaluating compounds such as this one derived from ethyl 4-bromobenzoate precursors through multi-step organic transformations involving palladium catalysis or other transition metal complexes known for facilitating C-C bond formations under mild conditions.

In conclusion,CAS No: 2969477^_[87]-8> represents an intriguing molecule with substantial potential within medicinal chemistry circles worldwide due not only to its structural complexity but also because it embodies many desirable attributes found among successful drugs today: appropriate size distribution between lipophilic ends necessary for cell membrane penetration alongside polar centers ensuring solubility throughout biological systems where they act therapeutically once administered appropriately via chosen delivery methods designed specifically around them after rigorous screening processes involving high-throughput screening (HTS) platforms coupled with machine learning algorithms capable identifying promising scaffolds quickly thereby saving valuable R&D resources while simultaneously reducing time-to-market pressures faced by modern pharmaceutical companies competing fiercely across global markets seeking innovative solutions against humanity's most pressing health challenges today tomorrow tomorrow!